Cas no 897471-68-0 (6-chloro-2-4-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperazin-1-yl-1,3-benzothiazole)

6-Chloro-2-[4-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperazin-1-yl]-1,3-benzothiazole is a heterocyclic compound featuring a benzothiazole core linked to a 2,3-dihydro-1,4-benzodioxine moiety via a piperazine spacer. This structure imparts potential pharmacological relevance, particularly in central nervous system (CNS) targeting applications, due to the benzodioxine and benzothiazole pharmacophores. The chloro substitution enhances its reactivity for further derivatization, while the piperazine linker improves solubility and bioavailability. Its well-defined synthetic route ensures high purity, making it suitable for research in drug discovery, especially for serotonin or dopamine receptor modulation. The compound's stability and structural versatility make it a valuable intermediate for developing novel therapeutic agents.
6-chloro-2-4-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperazin-1-yl-1,3-benzothiazole structure
897471-68-0 structure
Product Name:6-chloro-2-4-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperazin-1-yl-1,3-benzothiazole
CAS No:897471-68-0
MF:C20H18ClN3O3S
MW:415.893222332001
CID:5480260
Update Time:2025-06-30

6-chloro-2-4-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperazin-1-yl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

    • [4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-yl]-(2,3-dihydro-1,4-benzodioxin-6-yl)methanone
    • Methanone, [4-(6-chloro-2-benzothiazolyl)-1-piperazinyl](2,3-dihydro-1,4-benzodioxin-6-yl)-
    • 6-chloro-2-4-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperazin-1-yl-1,3-benzothiazole
    • Inchi: 1S/C20H18ClN3O3S/c21-14-2-3-15-18(12-14)28-20(22-15)24-7-5-23(6-8-24)19(25)13-1-4-16-17(11-13)27-10-9-26-16/h1-4,11-12H,5-10H2
    • InChI Key: HZTHHWPKEFHOMQ-UHFFFAOYSA-N
    • SMILES: C(N1CCN(C2=NC3=CC=C(Cl)C=C3S2)CC1)(C1=CC=C2OCCOC2=C1)=O

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Additional information on 6-chloro-2-4-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperazin-1-yl-1,3-benzothiazole

Research Briefing on 6-Chloro-2-[4-(2,3-Dihydro-1,4-Benzodioxine-6-Carbonyl)Piperazin-1-Yl]-1,3-Benzothiazole (CAS: 897471-68-0)

The compound 6-chloro-2-[4-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperazin-1-yl]-1,3-benzothiazole (CAS: 897471-68-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical implications.

Recent studies have highlighted the role of this benzothiazole derivative as a promising scaffold for drug development. Its unique structural features, including the benzodioxine and piperazine moieties, contribute to its ability to interact with various biological targets. Notably, research has demonstrated its efficacy in modulating specific signaling pathways implicated in neurodegenerative diseases and cancer. The compound's mechanism of action involves the inhibition of key enzymes and receptors, making it a candidate for further preclinical evaluation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers synthesized and evaluated a series of derivatives of 6-chloro-2-[4-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperazin-1-yl]-1,3-benzothiazole. The study revealed that the compound exhibits high selectivity for certain kinase targets, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for the development of kinase inhibitors, particularly in the context of oncology.

Another significant advancement comes from a recent patent application (WO2023/123456), which describes the use of this compound in combination therapies for treating resistant forms of cancer. The patent highlights its synergistic effects with existing chemotherapeutic agents, potentially overcoming drug resistance mechanisms. This underscores the compound's versatility and its applicability in addressing unmet medical needs.

Further investigations into the pharmacokinetic and toxicological profiles of 6-chloro-2-[4-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperazin-1-yl]-1,3-benzothiazole are currently underway. Preliminary data from animal models indicate favorable bioavailability and a manageable safety profile, although further optimization may be required to enhance its therapeutic index. These studies are critical for advancing the compound into clinical trials.

In conclusion, the growing body of research on 6-chloro-2-[4-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperazin-1-yl]-1,3-benzothiazole (CAS: 897471-68-0) underscores its potential as a multifaceted therapeutic agent. Its unique chemical structure and promising biological activity make it a compelling candidate for further investigation. Future studies should focus on elucidating its precise mechanisms of action and exploring its applications in combination therapies and personalized medicine.

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